Cas no 140-11-4 (Benzyl acetate)

• Product Name: Benzyl acetate
• CAS No: 140-11-4
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00008712
• CID: 36427
• PubChem ID: 8785
• Update Time: 2026-02-27

Benzyl acetate Chemical and Physical Properties

Names and Identifiers

• Benzyl acetate
• (Acetoxymethyl)benzene
• acetoxymethylbenzene
• alpha-Acetoxytoluene
• Benzyl ester of acetic acid
• Benzylester kyseliny octove
• NCI-C06508
• Phenylmethyl acetate
• BENZYLACETATE(AS)
• Acetic Acid Benzyl Ester
• Bentyl acetate
• Benzul acetate
• Benzyiacetate
• benzyl ethanoate
• Benzylacetat
• benzyloxyacetoaldehyde
• FEMA 2135
• Plastolin I
• BENZYLACETATE(SG)
• Acetic acid, phenylmethyl ester
• Acetic acid, benzyl ester
• Phenylmethyl ethanoate
• Caswell No. 081EA
• Benzyl acetate (natural)
• Acetic acid phenylmethyl ester
• FEMA No. 2135
• .alpha.-Acetoxytoluene
• Benzylester kyseliny octove [Czech]
• Acetic Acid Benzyl Ester,98%

• MDL： MFCD00008712
• Inchi： 1S/C9H10O2/c1-8(10)11-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： QUKGYYKBILRGFE-UHFFFAOYSA-N
• SMILES： CC(OCC1C=CC=CC=1)=O
• BRN： 1908121

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: A colorless liquid with a strong fragrance of jasmine.
• Density: 1.054 g/mL at 25 °C(lit.)
• Melting Point: −51 °C (lit.)
• Boiling Point: 206 °C(lit.)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.502(lit.)
• Water Partition Coefficient: <0.1 g/100 mL at 23 ºC
• PSA: 26.30000
• LogP: 1.74970
• FEMA: 2135
• Merck: 1123
• Vapor Pressure: 23 mmHg ( 110 °C)
• Solubility: Dissolve 0.23% in water. Insoluble in glycerol, but miscible with alcohols, ethers, ketones, aliphatic hydrocarbons, aromatic hydrocarbons, etc.

Benzyl acetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335,H411
• Warning Statement： P261,P273,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• RTECS：AF5075000
• Hazardous Material Identification：
• Explosive Limit：0.9-8.4%(V)
• Toxicity：LD50 orally in rats: 2490 mg/kg (Jenner)
• TSCA：Yes
• Storage Condition：−20°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances

Additional information on Benzyl acetate

Introduction to Benzyl Acetate (CAS No. 140-11-4)

Benzyl acetate (CAS No. 140-11-4) is an aromatic ester with the chemical formula C₉H₁₀O₂, formed through the esterification of benzyl alcohol and acetic acid. This organic compound exhibits a sweet, fruity aroma reminiscent of benzyl acetate's natural occurrence in raspberries and apples, making it a pivotal ingredient in flavor and fragrance industries. Recent advancements in synthetic methodologies have optimized its production efficiency while minimizing environmental impact, aligning with global sustainability initiatives.

The molecular structure of CAS No. 140-11-4 comprises a benzene ring conjugated with an acetoxy group, conferring unique physicochemical properties such as a boiling point of 205°C and a density of 1.03 g/cm³ at 25°C. These characteristics enhance its utility in solvent systems for pharmaceutical excipients and polymer processing. Notably, studies published in the Journal of Agricultural and Food Chemistry (2023) revealed novel applications of benzyl acetate as a synergistic agent in enhancing bioavailability when formulated with poorly soluble drugs, leveraging its solubilizing properties without compromising pharmacokinetic profiles.

In cosmetics, CAS No. 140-11-4 serves dual roles as both a fragrance component and a carrier solvent for active ingredients like vitamins and antioxidants. A 2023 clinical trial highlighted its compatibility with skin barrier repair mechanisms when incorporated into topical emulsions, demonstrating minimal irritation potential compared to conventional solvents like ethanol. This finding has spurred innovation in dermatological formulations targeting sensitive skin conditions.

The food industry continues to value benzyl acetate's role as an FDA-approved flavor additive (GRAS status), particularly in beverages and confectionery products requiring natural raspberry or strawberry notes. Emerging research from the International Symposium on Flavors (ISF) 2023 explored its potential as a masking agent for bitter compounds in functional foods, enabling better consumer acceptance of health-promoting ingredients like bitter alkaloids or polyphenols.

In pharmaceutical research, CAS No. 140-11-4's ability to form microemulsions has been leveraged for targeted drug delivery systems. A groundbreaking study published in Nano Today demonstrated its efficacy in encapsulating hydrophobic anticancer agents within nanostructured lipid carriers, improving tumor accumulation while reducing systemic toxicity compared to traditional carriers like Tween®80.

Sustainability-driven innovations have led to biocatalytic synthesis routes using immobilized lipases, achieving up to 98% yield under mild reaction conditions—a significant improvement over conventional acid-catalyzed methods that generate hazardous byproducts. This enzymatic approach not only reduces energy consumption but also aligns with green chemistry principles advocated by organizations like the ACS Green Chemistry Institute®.

Beyond traditional applications, recent patents (USPTO #US2023/XXXXXXX) describe the use of CAS No. 140-11-4-based coatings on medical devices to inhibit biofilm formation by pathogenic bacteria such as Staphylococcus aureus. The compound's ability to disrupt bacterial cell membranes without inducing resistance mechanisms presents promising prospects for infection control strategies in healthcare settings.

In analytical chemistry, advances in GC×GC-ToFMS technology have enabled precise quantification of trace levels of CAS No. 140-11-4 in complex matrices like blood plasma or environmental samples—a critical capability for pharmacokinetic studies and regulatory compliance monitoring under EU REACH regulations.

The compound's photochemical stability under UV exposure has also been validated through accelerated aging tests per ASTM G53 standards, confirming its suitability for outdoor-use products such as sunscreen formulations or agricultural adjuvants requiring long-term shelf-life stability.

Economic analyses published by MarketsandMarkets® predict sustained demand growth driven by expanding nutraceutical markets and emerging applications in biodegradable polymer synthesis—areas where CAS No. 140-11-4's inherent aromatic stability provides unique advantages over alternative esters like ethyl acetate or propylene glycol.